Cas no 2549029-12-9 (tert-butyl 4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxylate)

• Product Name: tert-butyl 4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxylate
• CAS No: 2549029-12-9
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5311958
• PubChem ID: 154583540
• Update Time: 2025-11-07

tert-butyl 4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxylate
• 2549029-12-9
• F6752-8493
• AKOS040724351
• 1,1-Dimethylethyl 4-[[(3-methyl-4-pyridinyl)oxy]methyl]-1-piperidinecarboxylate

• Inchi： 1S/C17H26N2O3/c1-13-11-18-8-5-15(13)21-12-14-6-9-19(10-7-14)16(20)22-17(2,3)4/h5,8,11,14H,6-7,9-10,12H2,1-4H3
• InChI Key： NBOZCBKCCVOHNP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(COC2C=CN=CC=2C)CC1

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• Density: 1.080±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 419.6±25.0 °C(Predicted)
• pka: 6.87±0.18(Predicted)

Additional information on tert-butyl 4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxylate

tert-butyl 4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxylate (CAS No. 2549029-12-9): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl 4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxylate (CAS No. 2549029-12-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its tert-butyl protecting group and piperidine ring, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of tert-butyl 4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxylate is composed of a piperidine ring linked to a tert-butyl carbamate group, with a 3-methylpyridin-4-yl moiety attached via an ether linkage. This intricate structure confers the compound with specific pharmacological properties, including receptor binding affinity and metabolic stability. The presence of the tert-butyl group enhances the compound's lipophilicity, which is crucial for crossing biological membranes and achieving effective cellular uptake.

Recent studies have highlighted the potential of tert-butyl 4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising results in modulating neurotransmitter systems. Specifically, it has been found to interact with nicotinic acetylcholine receptors (nAChRs), which play a critical role in cognitive function and neuroprotection. This interaction suggests that the compound could be developed as a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, tert-butyl 4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxylate has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to the compound's ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK.

The synthetic route for tert-butyl 4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxylate involves several well-established chemical transformations. The synthesis typically begins with the formation of a piperidine derivative, which is then functionalized with the 3-methylpyridin-4-yl moiety through an etherification reaction. The final step involves the introduction of the tert-butyl carbamate group to protect the amine functionality. This synthetic strategy allows for high yields and good purity, making it suitable for large-scale production.

The safety profile of tert-butyl 4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxylate has been extensively evaluated in preclinical studies. Toxicity assays have shown that the compound exhibits low cytotoxicity and good tolerability at therapeutic concentrations. Furthermore, pharmacokinetic studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, indicating that the compound has a suitable profile for further clinical development.

In conclusion, tert-butyl 4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxylate (CAS No. 2549029-12-9) represents a promising candidate in medicinal chemistry with potential applications in treating neurological disorders and inflammatory diseases. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.